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Introduction

Barium-140 (Ba-140) is a radioactive fission product that can be released into the environment

from nuclear reactor operations and nuclear weapons testing. Due to its chemical similarity to

calcium and strontium, Ba-140 can be readily incorporated into biological systems, including

the food chain, posing a potential health risk to humans.[1] Therefore, the rapid and accurate

determination of Ba-140 activity in food and environmental samples is crucial for environmental

monitoring and public health protection.[2] Ba-140 has a half-life of 12.752 days and decays via

beta emission to Lanthanum-140 (La-140), which in turn is a short-lived, strong gamma emitter

with a half-life of 1.678 days.[3][4][5] The presence of Ba-140 is often identified by measuring

the gamma emissions of its daughter, La-140, after secular equilibrium has been reached.[1]

This document provides detailed protocols for the determination of Ba-140 activity in various

sample matrices, including sample preparation, radiochemical separation, and measurement

by gamma-ray spectrometry and liquid scintillation counting.

Principle of the Method

The overall method involves several key stages:

Sample Collection and Preparation: Samples are collected and processed to a form suitable

for analysis. This typically involves drying, ashing to remove organic matter, and acid

digestion to bring the radionuclides into solution.[2][6][7]
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Radiochemical Separation: Barium is chemically separated from the sample matrix and other

interfering radionuclides. A common technique is cation exchange chromatography, which

effectively separates barium from most major matrix elements and isobaric interferences like

lanthanum and cerium.[8][9][10]

Source Preparation: The separated barium is prepared for counting. For gamma

spectrometry, this may involve precipitation and transfer to a standard geometry. For liquid

scintillation counting, the sample is mixed with a scintillation cocktail.

Radioactivity Measurement: The activity of Ba-140 is determined using a suitable radiation

detector.

Gamma-Ray Spectrometry: This technique measures the characteristic gamma rays

emitted by the daughter nuclide, La-140. High-purity germanium (HPGe) detectors are

preferred for their high resolution.[11][12]

Liquid Scintillation Counting (LSC): This method detects the beta particles emitted directly

by Ba-140. It is a highly sensitive technique, especially for pure beta emitters.[13][14]

Data Analysis: The activity of Ba-140 in the original sample is calculated based on the

measured counts, detector efficiency, chemical recovery, and sample mass.

Data Presentation
Table 1: Nuclear Decay Data for Ba-140 and La-140

Nuclide Half-Life Decay Mode
Major Beta
Energy (MeV)

Major Gamma
Energy (keV)
(Intensity)

Ba-140 12.752 days[3] β- 1.047[4] 537.3 (24.4%)

La-140 1.678 days[5] β- 1.69 (complex)

328.8 (20.5%),

487.0 (45.5%),

815.8 (23.5%),

1596.5 (95.4%)

[12]
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Table 2: Typical Minimum Detectable Activity (MDA) for Ba-140

Sample Matrix Method
MDA (Bq/kg or
Bq/L)

Reference

Beef Gamma Spectrometry 0.57 [12]

Liquid Milk Gamma Spectrometry 0.52 [15]

Milk Powder Gamma Spectrometry 0.11 [15]

Water Gamma Spectrometry ~0.03 (Gross β) [11]

Note: MDAs are dependent on detector efficiency, background, sample size, and counting time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1234999#determination-of-ba-140-activity-in-food-
and-environmental-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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